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Compound of Interest

Compound Name: 2-Benzylideneheptanal-d5

Cat. No.: B12375505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, analysis, and

isotopic purity determination of 2-Benzylideneheptanal-d5. This deuterated analog of α-

amylcinnamaldehyde is a valuable internal standard for quantitative bioanalytical assays.

Ensuring its high isotopic purity is critical for the accuracy and reliability of such studies.

Introduction to 2-Benzylideneheptanal-d5
2-Benzylideneheptanal-d5 is a stable isotope-labeled version of 2-benzylideneheptanal, a

compound commonly known as jasmine aldehyde. In drug metabolism and pharmacokinetic

(DMPK) studies, deuterated compounds like 2-Benzylideneheptanal-d5 are frequently used

as internal standards in mass spectrometry-based quantification.[1] The five deuterium atoms

on the phenyl ring give it a mass shift that allows it to be distinguished from the unlabeled

analyte, while its chemical properties remain nearly identical, ensuring similar behavior during

sample preparation and analysis.

The quality of a deuterated standard is primarily defined by its isotopic purity. This refers to the

percentage of the molecules that contain the desired number of deuterium atoms. High isotopic

purity minimizes interference from unlabeled or partially labeled species, which can

compromise the accuracy of quantitative results.[1]
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The synthesis of 2-Benzylideneheptanal-d5 is typically achieved through an aldol

condensation reaction between benzaldehyde-d5 and heptanal.[2] This is a well-established

method for forming carbon-carbon bonds and is widely used in the synthesis of α,β-unsaturated

aldehydes and ketones.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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